5-(3-Methoxyphenyl)-4-oxazolecarboxamide

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C11H10N2O3/c1-15-8-4-2-3-7(5-8)10-9(11(12)14)13-6-16-10/h2-6H,1H3,(H2,12,14)
• InChI Key: NALOIHJPBJAKTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(N=CO2)C(=O)N

Description

5-(3-Methoxyphenyl)-4-oxazolecarboxamide is a heterocyclic compound featuring an oxazole core substituted at position 5 with a 3-methoxyphenyl group and at position 4 with a carboxamide moiety. The oxazole ring, a five-membered aromatic system with oxygen and nitrogen atoms at positions 1 and 2, respectively, confers rigidity and electronic diversity, making it a scaffold of interest in medicinal chemistry and materials science . The 3-methoxy substituent on the phenyl ring introduces steric and electronic effects that modulate solubility, bioavailability, and receptor interactions.

Comparison with Similar Compounds

Comparison with Similar Oxazolecarboxamide Derivatives

Structural and Electronic Comparisons

The table below summarizes key structural and physicochemical properties of 5-(3-Methoxyphenyl)-4-oxazolecarboxamide and related compounds:

Compound Name	Molecular Formula	Substituents (Oxazole Positions)	Molecular Weight (g/mol)	Key Features	Reference
5-(3-Methoxyphenyl)-4-oxazolecarboxamide	C₁₁H₁₀N₂O₃	5-(3-MeOPh), 4-CONH₂	218.21	Methoxy at meta position; planar conformation stabilized by resonance	—
5-(4-Methoxyphenyl)-2-oxo-N-(4-phenylbutyl)oxazole-3-carboxamide (12k)	C₂₀H₁₉FN₂O₃	5-(4-MeOPh), 2-oxo, 3-CONH(CH₂)₄Ph	354.38	Para-methoxy group; extended alkyl chain enhances lipophilicity
5-(4-Fluoro-3-methoxyphenyl)-2-oxo-N-(4-phenylbutyl)oxazole-3-carboxamide (12n)	C₂₁H₂₂N₂O₄	5-(4-F-3-MeOPh), 2-oxo, 3-CONH(CH₂)₄Ph	366.41	Combined fluoro and methoxy substituents; improved metabolic stability
3-(4-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid	C₁₂H₁₁NO₄	4-MeOPh, 5-methyl, 4-COOH	233.22	Isoxazole variant; carboxylic acid group facilitates salt formation

Key Observations :

• Oxo Group Influence: Derivatives like 12k and 12n feature a 2-oxo group, which increases hydrogen-bonding capacity but may reduce metabolic stability compared to non-oxo analogs .
• Isoxazole vs. Oxazole : Isoxazole derivatives (e.g., 3-(4-MeOPh)-5-methylisoxazole-4-carboxylic acid) exhibit distinct electronic profiles due to the adjacent N-O atoms, often leading to higher polarity and altered pharmacokinetics .